Cas no 14447-02-0 (2-Butynedioic acid,1,4-dipropyl ester)

• Product Name: 2-Butynedioic acid,1,4-dipropyl ester
• CAS No: 14447-02-0
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 234386
• PubChem ID: 305766
• Update Time: 2025-04-19

2-Butynedioic acid,1,4-dipropyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butynedioic acid,1,4-dipropyl ester
• dipropyl but-2-ynedioate
• AC1L77JS
• Acetylendicarbonsaeuredipropylester
• acetylene dicarboxylic acid di-n-propyl ester
• Butindisaeure-dipropylester
• butynedioic acid dipropyl ester
• di-n-propyl acetylenedicarboylate
• dipropyl acetylenedicarboxylate
• NSC202815
• OPTPSVGIMYCMQJ-UHFFFAOYSA-N
• SCHEMBL2944738
• NSC-202815
• 14447-02-0
• but-2-ynedioic acid dipropyl ester
• DTXSID50308245
• NSC 202815

• Inchi： 1S/C10H14O4/c1-3-7-13-9(11)5-6-10(12)14-8-4-2/h3-4,7-8H2,1-2H3
• InChI Key： OPTPSVGIMYCMQJ-UHFFFAOYSA-N
• SMILES： O(C(C#CC(=O)OCCC)=O)CCC

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.078
• Boiling Point: 285.8°C at 760 mmHg
• Flash Point: 122.1°C
• Refractive Index: 1.455
• PSA: 52.6
• LogP: 0.89620